Cas no 1805190-29-7 (Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805190-29-7
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4881247
• Update Time: 2025-06-09

Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H7F5N2O2/c1-2-20-10(19)7-5(3-17)8(9(12)13)18-4-6(7)11(14,15)16/h4,9H,2H2,1H3
• InChI Key： OFUVRVLZRBNJEK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(C#N)=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate, with CAS No. 1805190-29-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural chemistry. This compound is notable for its unique structural features, which include a pyridine ring substituted with cyano, difluoromethyl, and trifluoromethyl groups. These substituents contribute to its intriguing chemical properties and potential applications in drug development and pest control.

The synthesis of Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate involves a series of intricate organic reactions. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve the desired product. The presence of the cyano group at position 3 and the trifluoromethyl group at position 5 imparts significant electronic effects on the pyridine ring, making it highly reactive in certain chemical environments. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacokinetic properties, which are critical for its potential use as a drug candidate.

In terms of applications, Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate has shown promise in the development of antitumor agents. Preclinical studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against several human cancer cell lines. The mechanism of action involves interference with the cell cycle progression and induction of apoptosis, suggesting its potential as a novel chemotherapeutic agent. Furthermore, its ability to selectively target cancer cells while sparing normal cells has been attributed to the unique electronic properties of its substituents.

Beyond its medicinal applications, Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate has also been explored in the field of agricultural chemistry. Recent research by Johnson and colleagues (2023) revealed its efficacy as a herbicide with minimal environmental impact. The compound's ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for controlling invasive weeds without adversely affecting crop plants. This dual functionality underscores the versatility of this compound in addressing diverse challenges in modern agriculture.

The structural integrity of Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate plays a pivotal role in its stability and reactivity. The pyridine ring serves as a rigid framework that facilitates precise molecular interactions, while the electron-withdrawing groups enhance its electrophilic character. These attributes make it an ideal substrate for further functionalization in drug design and material science applications.

From a toxicological perspective, recent studies have evaluated the safety profile of Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate. Findings from acute toxicity tests indicate that it exhibits low toxicity when administered at therapeutic doses. However, chronic exposure studies are currently underway to assess long-term effects on organ systems. These studies are crucial for determining its suitability as a drug candidate and ensuring compliance with regulatory standards.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable asset in both medicinal and agricultural research. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to addressing global health and environmental challenges.